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Cat. No.: B1174071

The electro-optic effect is the modification of a material's refractive index in response to an
applied external electric field.[2][3] The effect is broadly categorized into the Pockels effect,
where the refractive index change is linearly proportional to the electric field, and the Kerr
effect, which describes a quadratic relationship.[2][4] The Pockels effect, or linear electro-optic
effect, is the dominant phenomenon in sillenite crystals and occurs only in materials that lack a
center of inversion symmetry (non-centrosymmetric).[4][5]

Sillenite crystals belong to the cubic point group 23, which is non-centrosymmetric, making
them ideal candidates for exhibiting the Pockels effect.[6][7] These materials are also
characterized by high photoconductivity and notable optical activity (the rotation of the plane of
polarization of light as it passes through the crystal).[1][8] The synergistic combination of
photoconductivity and the electro-optic effect gives rise to the photorefractive effect, where light
itself can induce a change in the refractive index. This property is the foundation for numerous
applications, including real-time holography, spatial light modulators, and optical data
processing.[1][9]

Crystal Structure and Properties of Sillenites

Sillenite-type compounds share a common chemical formula, Bi».2MO20, where M can be a
tetravalent cation like Silicon (Si), Germanium (Ge), or Titanium (Ti).[1][7] They crystallize in a
body-centered cubic (BCC) structure belonging to the 123 space group.[10][11] The large
bismuth ions (Bi2*) play a crucial role in defining the crystal lattice and its unique optical
properties.[12]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1174071?utm_src=pdf-interest
https://www.fiberoptics4sale.com/blogs/wave-optics/electro-optic-effects
https://eng.libretexts.org/Bookshelves/Electrical_Engineering/Electro-Optics/Direct_Energy_(Mitofsky)/03%3A_Pyroelectrics_and_Electro-Optics/3.02%3A_Electro-Optics
https://www.fiberoptics4sale.com/blogs/wave-optics/electro-optic-effects
https://www.slideserve.com/dcave/chapter-7-electro-optics-lecture-1-linear-electro-optic-effect-powerpoint-ppt-presentation
https://www.benchchem.com/product/b1174071?utm_src=pdf-body
https://www.slideserve.com/dcave/chapter-7-electro-optics-lecture-1-linear-electro-optic-effect-powerpoint-ppt-presentation
https://opg.optica.org/josab/viewmedia.cfm?uri=josab-17-7-1205&html=true
https://www.benchchem.com/product/b1174071?utm_src=pdf-body
https://www.researchgate.net/publication/241047039_Electro-optic_coefficient_and_wavelength_dispersion_in_sillenite_crystals
https://en.wikipedia.org/wiki/Sill%C3%A9nite
https://alkor.net/photorefractive_crystal_BGO.html
https://pubs.aip.org/aip/jap/article-pdf/72/2/337/18651634/337_1_online.pdf
https://alkor.net/photorefractive_crystal_BGO.html
https://repositorio.ufc.br/bitstream/riufc/67750/1/2001_art_ifvasconcelos.pdf
https://www.benchchem.com/product/b1174071?utm_src=pdf-body
https://www.benchchem.com/product/b1174071?utm_src=pdf-body
https://alkor.net/photorefractive_crystal_BGO.html
https://en.wikipedia.org/wiki/Sill%C3%A9nite
https://www.mdpi.com/2673-7256/1/3/20
https://www.researchgate.net/figure/Crystal-structure-of-the-sillenite-Bi-12-SiO-20-space-group-I-23-The-Bi-3-6s-2-lone_fig1_231090802
https://yoksis.bilkent.edu.tr/pdf/files/15131.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

cluster_tetrahedra

]
ILocated at corners
1and center of cube
i

v

Framework Structure

MOa
Tetrahedron

Tetrahedral Site

Bi-O Polyhedra

(forms framework)

1
1

1

1

1

1

1

1

1

1

IForm a complex
: framework
1

1

1

1

1

1

1

v

cluster_bismuth

02~ (shared)

Bismuth-Oxygen Polyhedra

Body-Centered Cubic Unit Cell (123 Space Group)

Fig. 1: Sillenite Crystal Structure (Bi12MOzo0)
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Caption: Sillenite Crystal Structure (Bi12MO2o).
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The table below summarizes key physical and optical properties for the most common sillenite

crystals.
Property Bi12SiO20 (BSO) Bi12GeO20 (BGO) Bi12TiO20 (BTO)
Crystal System Cubic Cubic Cubic
Point Group 23 23 23
Space Group 123 123 123
Lattice Constant (a) 10.105 A[11] ~10.145 A ~10.173 A
Refractive Index (no) ~2.54 @ 633 nm ~2.55 @ 633 nm ~2.58 @ 633 nm
) o 22 deg/mm @ 633 6.5 deg/mm @ 633

Optical Activity (p) 21 deg/mm @ 633 nm

nm[8] nm
Electro-optic Coeff. 5.0 pm/V @ 633

~4.5 pm/V @ 633 nm ~3.7 pm/V @ 633 nm

(ra1) nm[13]
Band Gap ~3.25 eV[11] ~3.2eV ~3.35eV

The Linear Electro-Optic (Pockels) Effect in
Sillenites

The Pockels effect is mathematically described by the change in the optical impermeability
tensor (1/n2), which is linearly related to the applied electric field E.

A(1/n2)ij = X rijk Ex

Here, rii is the third-rank linear electro-optic tensor.[4] Due to crystal symmetry, this 27-
component tensor can be reduced to a more manageable 3x6 matrix representation, rik, using
contracted notation. For sillenite crystals belonging to the 23-point group, the electro-optic
tensor has a simplified form with only one independent non-zero coefficient, ra1 (where ra1 = rs2
= re3).[6]

The equation for the index ellipsoid in the presence of an electric field E = (Ex, Ey, E2) is: (1/no?)
(X2 +y2 + z2) + 2ra1(Exyz + Eyxz + E2xy) =1
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This equation shows that the applied field induces birefringence, changing the crystal from
optically isotropic to anisotropic and altering the polarization state of light passing through it.

The magnitude of this change is directly proportional to the strength of the electric field and the
electro-optic coefficient raa.
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Fig. 2: Principle of the Pockels Effect
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Fig. 3: Experimental Workflow for ra1 Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

